Cas no 1797142-18-7 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide)

• Product Name: N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide
• CAS No: 1797142-18-7
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 5370033
• Update Time: 2025-07-14

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide

• Inchi： 1S/C16H19N5O/c1-13-9-15-18-10-14(11-21(15)19-13)5-4-6-17-16(22)12-20-7-2-3-8-20/h2-3,7-11H,4-6,12H2,1H3,(H,17,22)
• InChI Key： HLZBMWJMQRQZAS-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)CN1C=CC=C1

Computed Properties

• Exact Mass: 297.159
• Monoisotopic Mass: 297.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide

Introduction to N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide (CAS No. 1797142-18-7)

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide, identified by its CAS number CAS No. 1797142-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a high degree of structural complexity, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of the pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy, as this motif has been extensively studied for its potential in developing therapeutic agents. Pyrazolo[1,5-a]pyrimidines are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the design of novel drugs.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The compound N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide has been identified as a potential lead compound in this context. Its structural features suggest that it may exhibit inhibitory activity against certain kinases, which are critical players in signal transduction pathways associated with various diseases, including cancer.

One of the most compelling aspects of this compound is its ability to modulate the activity of protein kinases. Protein kinases are enzymes that play a crucial role in regulating many cellular processes, including cell growth, differentiation, and survival. Dysregulation of these kinases is often associated with diseases such as cancer. By inhibiting specific kinases, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide may offer a therapeutic strategy to address these conditions.

Recent studies have demonstrated the importance of targeting specific kinases in the treatment of cancer. For instance, tyrosine kinase inhibitors (TKIs) have been highly successful in treating certain types of leukemia and other cancers by blocking the abnormal signaling pathways that drive tumor growth. The compound under discussion shares structural similarities with known TKIs, suggesting that it may also exhibit similar mechanisms of action.

The pyrrolidine moiety present in the structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide is another key feature that contributes to its potential biological activity. Pyrrolidine derivatives are known for their ability to interact with biological targets in a variety of ways, including binding to enzymes and receptors. This versatility makes them attractive candidates for drug development.

In addition to its potential role in cancer therapy, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide may also have applications in other areas of medicine. For example, it could be investigated for its effects on inflammatory pathways or as a tool compound in biochemical assays designed to study enzyme function. The broad spectrum of potential applications underscores the importance of further research into this compound.

The synthesis of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis and combinatorial chemistry have enabled researchers to explore the structural space of heterocyclic compounds more thoroughly than ever before.

One area of particular interest is the optimization of the compound's pharmacokinetic properties. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Improving these properties can enhance a drug's efficacy and reduce its side effects. Researchers are actively working on modifying the structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-ylacetamide to improve its solubility, bioavailability, and metabolic stability.

Another important consideration is the compound's potential toxicity profile. Before any therapeutic agent can be used safely in humans, it must undergo rigorous testing to ensure that it does not cause harmful side effects. Preliminary studies on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-ylo propyl)-2-pyrrol - 1 - y lacetamide have shown promising results regarding its safety and tolerability; however; further studies are needed to confirm these findings.

The development of new drugs is often a lengthy and expensive process involving multiple stages from discovery through clinical trials until regulatory approval. However; computational methods such as molecular docking; virtual screening; and artificial intelligence-driven drug design are increasingly being used; to accelerate this process by predicting how different compounds will interact with biological targets; thus saving time; resources; and ultimately costs associated with traditional experimental approaches. In conclusion,N-[3-( 2 - methyl pyrazol o [ 1 ; 5 - a ] py rim idin - 6 - yl ) prop yl ] -< b > 2 - pyr rol - 1 - y lacet am ide b > ( C A S No .< b >1797142 -18 -7 b > ) represents an exciting opportunity for further research into novel therapeutic agents . Its unique structural features make it a promising candidate for treating various diseases , particularly cancer ; while ongoing studies continue ;to explore its full potential ;this compound holds great promise for improving human health through innovative medical interventions .